1-ethyl-1H-pyrazole-3-sulfonyl chloride

• IUPAC Name: 1-ethylpyrazole-3-sulfonyl chloride
• InChI: InChI=1S/C5H7ClN2O2S/c1-2-8-4-3-5(7-8)11(6,9)10/h3-4H,2H2,1H3
• InChI Key: SQZJWVSUTZJMII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)S(=O)(=O)Cl
• Molecular Formula: C5H7ClN2O2S
• Molecular Weight: 194.64 g/mol
• CAS RN: 1354706-44-7

Description

“1-ethyl-1H-pyrazole-3-sulfonyl chloride” is a chemical compound with the molecular formula C5H7ClN2O2S. It is a derivative of pyrazole, a five-membered heterocyclic structure featuring two neighboring nitrogen atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “this compound”, has been a subject of interest in the field of medicinal chemistry. The synthesis often involves the use of transition-metal catalysts, photoredox reactions, one-pot multicomponent processes, novel reactants, and innovative reaction types.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms, attached to a sulfonyl chloride group. The ethyl group is attached to one of the nitrogen atoms in the pyrazole ring.

Scientific Research Applications

Catalytic Applications

1-Ethyl-1H-pyrazole-3-sulfonyl chloride has been used in various catalytic applications. For instance, it has been involved in facilitating tandem Knoevenagel–Michael reactions, a significant synthetic route in organic chemistry. This was demonstrated in a study where an ionic liquid version of the compound was used as an efficient, homogeneous, and reusable catalyst for the synthesis of bis-pyrazol-5-ols derivatives through a tandem reaction of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one with aromatic and hetero-aromatic aldehydes under mild conditions (Moosavi‐Zare et al., 2013).

Synthesis of Novel Compounds

The compound has been a key player in the synthesis of new chemical entities. It has been used to generate various heterocyclic sulfonamides and sulfonyl fluorides. For example, a sulfur-functionalized aminoacrolein derivative was employed for the efficient and selective synthesis of heterocyclic sulfonyl chlorides, demonstrating the reagent's versatility in creating pyrazole-4-sulfonamides (Tucker, Chenard, & Young, 2015). Additionally, the sulfonylation of 4-amino-1H pyrazoles with p-toluenesulfonyl chloride has been reported, leading to the creation of new compounds with proven structures through various spectroscopic methods (Povarov et al., 2017).

Environmental and Agricultural Applications

In environmental and agricultural research, the degradation behavior of pyrazosulfuron-ethyl, a related compound, in water was studied across different pH levels. This study is significant for understanding the environmental impact and stability of such compounds in various soil conditions, which is crucial for their use in agriculture (Singh & Singh, 2013).

Medicinal Chemistry

In medicinal chemistry, the compound has been used in synthesizing sulfonylated pyrazoles starting from 2-(benzylthio)malonaldehyde. This method allows for the effective multi-gram synthesis of diverse pyrazole-containing sulfonyl chlorides, many of which are not available through other methods. This kind of synthesis is crucial for developing new pharmaceuticals and understanding their mechanisms (Sokolyuk, Kondratov, Gavrylenko, & Tolmachov, 2015).

Safety and Hazards

The safety data sheet (SDS) for “1-ethyl-1H-pyrazole-3-sulfonyl chloride” indicates that it causes severe skin burns and eye damage. Therefore, it is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection.

Future Directions

Pyrazole derivatives, including “1-ethyl-1H-pyrazole-3-sulfonyl chloride”, hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture. Future research considerations and prospects could involve optimizing therapeutic activity with fewer adverse effects.

Mechanism of Action

Target of Action

1-Ethyl-1H-pyrazole-3-sulfonyl chloride is a type of heterocyclic compound that belongs to the class of pyrazoles . Pyrazoles are known to have multiple biological activities and are often used in the design of drug-like compounds . .

Mode of Action

Pyrazoles in general are known for their structural diversity and ability to undergo nucleophilic and electrophilic substitution reactions . This allows them to interact with various biological targets, leading to changes in cellular processes.

Biochemical Pathways

Sulfur-containing pyrazoles have been associated with multiple biological activities , suggesting that they may interact with a variety of biochemical pathways.

Result of Action

Given the known biological activities of pyrazoles , it can be inferred that the compound may have significant effects at the molecular and cellular levels.